2-ethyl-5-{[4-(3-isopropyl-1,2,4-oxadiazol-5-yl)-1-piperidinyl]carbonyl}pyrimidine

• IUPAC Name: (2-ethylpyrimidin-5-yl)-[4-(3-propan-2-yl-1,2,4-oxadiazol-5-yl)piperidin-1-yl]methanone
• InChI: InChI=1S/C17H23N5O2/c1-4-14-18-9-13(10-19-14)17(23)22-7-5-12(6-8-22)16-20-15(11(2)3)21-24-16/h9-12H,4-8H2,1-3H3
• InChI Key: MMAHQVLZCVZBPP-UHFFFAOYSA-N
• Canonical SMILES: CCC1=NC=C(C=N1)C(=O)N2CCC(CC2)C3=NC(=NO3)C(C)C
• Molecular Formula: C17H23N5O2
• Molecular Weight: 329.4 g/mol

Description

Synthesis Analysis

The synthesis of related pyrimidine derivatives involves innovative approaches such as metal carbonyl mediated rearrangement of 5-(2-oxoalkyl)-1,2,4-oxadiazoles leading to variously substituted pyrimidines with high yields and diverse substituents at key positions (Galenko et al., 2023). Another method employs Cu-catalyzed synthesis under aerobic oxidative conditions using ethyl tertiary amines as carbon sources, showcasing broad substrate scope and functional group tolerance (Rao et al., 2017).

Molecular Structure Analysis

Investigations into the molecular structure of similar compounds reveal hydrogen-bonded arrangements and non-planar conformations within pyrimidine rings, contributing to the understanding of supramolecular aggregations in these systems (Trilleras et al., 2008).

Chemical Reactions and Properties

Research on the reactivity of pyrimidine derivatives includes the development of new methods for functionalizing these cores to introduce various substituents, enhancing their chemical diversity and potential utility in further applications. The ability to easily modify these molecules opens the door to a wide range of chemical transformations (Elneairy et al., 2006).

Physical Properties Analysis

The crystalline structure and physical characteristics of related compounds provide insights into the stability and solubility of these pyrimidine derivatives. Detailed X-ray diffraction studies offer valuable information on the molecular and crystal lattice arrangements, influencing the physical properties of these substances (Yang, 2009).

Chemical Properties Analysis

The chemical properties, including reactivity towards various reagents and conditions, define the versatility of pyrimidine derivatives in chemical syntheses. Studies focusing on the development of new synthetic routes and reactions enable the exploration of novel chemical spaces (Guo et al., 2015).